1-(isoxazol-5-yl)-N,N-dimethylmethanamine

• CAS RN: 173850-38-9
• Molecular Formula: C6H10N2O
• Molecular Weight: 126.16 g/mol
• IUPAC Name: N,N-dimethyl-1-(1,2-oxazol-5-yl)methanamine
• InChI: InChI=1S/C6H10N2O/c1-8(2)5-6-3-4-7-9-6/h3-4H,5H2,1-2H3
• InChI Key: ZSPBHJXBRRUIOK-UHFFFAOYSA-N
• SMILES: CN(C)CC1=CC=NO1
• synonyms: 5-Isoxazolemethanamine,N,N-dimethyl-(9CI)

Description

1-(isoxazol-5-yl)-N,N-dimethylmethanamine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as 'ISOX' and belongs to the class of isoxazole derivatives. The unique chemical structure of ISOX makes it an attractive target for drug discovery and development. In

Mechanism Of Action

The mechanism of action of ISOX involves the inhibition of acetylcholinesterase, as mentioned earlier. This inhibition leads to an increase in acetylcholine levels, which can improve cognitive function. Additionally, ISOX has been shown to have antioxidant properties, which can protect neurons from oxidative stress and damage.

Biochemical And Physiological Effects

ISOX has been shown to have various biochemical and physiological effects. In addition to its inhibition of acetylcholinesterase and antioxidant properties, ISOX has been shown to have anti-inflammatory effects. Studies have also suggested that ISOX can act as a potential anticancer agent by inducing apoptosis in cancer cells.

Advantages And Limitations For Lab Experiments

One of the significant advantages of using ISOX in lab experiments is its high purity and yield. This ensures that the results obtained from the experiments are accurate and reproducible. However, one of the limitations of using ISOX in lab experiments is its potential toxicity. The compound has been shown to have a narrow therapeutic index, which means that the dose needs to be carefully monitored to avoid adverse effects.

Future Directions

There are several future directions for the use of ISOX in scientific research. One of the significant directions is the development of ISOX-based drugs for the treatment of neurodegenerative diseases. Additionally, further studies are needed to explore the potential anticancer properties of ISOX. Another direction is the development of ISOX-based compounds with improved pharmacokinetic properties to overcome the limitations of the current compound.
Conclusion
In conclusion, 1-(isoxazol-5-yl)-N,N-dimethylmethanamine is a chemical compound with significant potential in scientific research. The compound has shown promise in the treatment of neurodegenerative diseases, as well as potential anticancer properties. Despite its limitations, the high purity and yield of the compound make it an attractive target for drug discovery and development. Further studies are needed to explore the full potential of ISOX in scientific research.

Synthesis Methods

The synthesis of 1-(isoxazol-5-yl)-N,N-dimethylmethanamine involves the reaction of 5-nitroisoxazole with formaldehyde and dimethylamine. The resulting product is then reduced to obtain the final compound, ISOX. This synthesis method has been optimized to yield high purity and high yield of the compound. The purity of the compound is crucial for its use in scientific research.

Scientific Research Applications

ISOX has shown potential therapeutic applications in various scientific research studies. One of the significant applications of ISOX is in the treatment of neurodegenerative diseases. Studies have shown that ISOX can act as a potent inhibitor of acetylcholinesterase, an enzyme that is responsible for the breakdown of acetylcholine in the brain. The inhibition of this enzyme leads to an increase in acetylcholine levels, which can improve cognitive function in patients with neurodegenerative diseases such as Alzheimer's disease.